![molecular formula C58H98N2O43 B045879 Trifucosyllacto-N-hexaose CAS No. 116883-09-1](/img/structure/B45879.png)
Trifucosyllacto-N-hexaose
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Description
Trifucosyllacto-N-hexaose is a complex oligosaccharide that has been found to have significant biochemical and physiological effects. It is a carbohydrate molecule that is made up of six monosaccharides, including fucose, lactose, and glucose. This molecule has been the subject of intense scientific research due to its potential applications in various fields.
Scientific Research Applications
Oligosaccharides in Human Milk
Trifucosyllacto-N-hexaose is a core structure found in certain oligosaccharides in human milk. These oligosaccharides, including this compound, are present in the milk of secretors but absent in non-secretor women. They are involved in the formation of blood group determinants, indicating their significance in immunological responses and infant development (Yamashita, Tachibana, & Kobata, 1977).
Tumor-Associated Antigens
This compound and its derivatives have been identified as tumor-associated antigens. Their presence in human milk and association with tumor markers suggest potential applications in cancer research and diagnostics (Nilsson, Lönn, & Norberg, 1991).
Mass Spectrometry and Structural Analysis
The compound has been studied using techniques like collision-induced dissociation and mass spectrometry. These studies provide insights into the structural characteristics of this compound, important for understanding its biological functions (Penn, Cancilla, & Lebrilla, 1996).
Analytical Chemistry Applications
This compound has been used in studies focusing on analytical chemistry techniques such as matrix-assisted laser desorption/ionization time-of-flight mass spectrometry (MALDI-TOF MS). These studies contribute to advancements in oligosaccharide analysis and have implications for broader biochemical research (Rohmer et al., 2010).
Quantification in Human Milk
Methods have been developed for the quantification of oligosaccharides like this compound in human milk. These methods are crucial for understanding the nutritional and immunological contributions of milk oligosaccharides (Thurl, Offermanns, Müller-Werner, & Sawatzki, 1991).
Physiological and Pathophysiological Roles
Studies have shown the physiological and pathophysiological roles of fucose-containing oligosaccharides, which include this compound. These roles span immunity, cancer, and developmental processes, highlighting the biological significance of these compounds (Schneider, Al-Shareffi, & Haltiwanger, 2017).
Nutraceutical Applications
Research has also focused on the nutraceutical applications of fucose-containing oligosaccharides, including this compound. These compounds have been studied for their prebiotic, antibacterial, antiviral, and immunomodulating effects (Zhu et al., 2020).
NMR Spectroscopy and Characterization
Nuclear magnetic resonance (NMR) spectroscopy has been used to characterize this compound and its derivatives from human milk. These studies provide detailed structural information crucial for understanding the biological functions of these oligosaccharides (Dua, Goso, Dube, & Bush, 1985).
properties
CAS RN |
116883-09-1 |
---|---|
Molecular Formula |
C58H98N2O43 |
Molecular Weight |
1511.4 g/mol |
IUPAC Name |
N-[2-[[4-[3-acetamido-4-[4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-6-(hydroxymethyl)-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-3,5-dihydroxy-6-(1,2,4,5-tetrahydroxy-6-oxohexan-3-yl)oxyoxan-2-yl]methoxy]-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-3-yl]acetamide |
InChI |
InChI=1S/C58H98N2O43/c1-13-27(71)34(78)39(83)53(89-13)98-46-23(11-66)95-52(26(60-17(5)68)48(46)101-58-50(38(82)32(76)21(9-64)93-58)103-55-41(85)36(80)29(73)15(3)91-55)102-49-33(77)24(96-57(43(49)87)97-44(19(70)7-62)30(74)18(69)6-61)12-88-51-25(59-16(4)67)47(100-54-40(84)35(79)28(72)14(2)90-54)45(22(10-65)94-51)99-56-42(86)37(81)31(75)20(8-63)92-56/h6,13-15,18-58,62-66,69-87H,7-12H2,1-5H3,(H,59,67)(H,60,68) |
InChI Key |
YOTBLRKYLWEPOA-UHFFFAOYSA-N |
SMILES |
CC1C(C(C(C(O1)OC2C(OC(C(C2OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)C)O)O)O)NC(=O)C)OC5C(C(OC(C5O)OC(C(CO)O)C(C(C=O)O)O)COC6C(C(C(C(O6)CO)OC7C(C(C(C(O7)CO)O)O)O)OC8C(C(C(C(O8)C)O)O)O)NC(=O)C)O)CO)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(OC(C(C2OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)C)O)O)O)NC(=O)C)OC5C(C(OC(C5O)OC(C(CO)O)C(C(C=O)O)O)COC6C(C(C(C(O6)CO)OC7C(C(C(C(O7)CO)O)O)O)OC8C(C(C(C(O8)C)O)O)O)NC(=O)C)O)CO)O)O)O |
Other CAS RN |
116883-09-1 |
physical_description |
Solid |
Origin of Product |
United States |
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